Cas no 1348044-24-5 (N-Methyl-2-3-(1E)-2-(1-oxido-2-pyridinyl)ethenyl-1H-indazol-6-ylsulfinyl-benzamide)

• Product Name: N-Methyl-2-3-(1E)-2-(1-oxido-2-pyridinyl)ethenyl-1H-indazol-6-ylsulfinyl-benzamide
• CAS No: 1348044-24-5
• MF: C₂₂H₁₈N₄O₃S
• MW: 418.468323230743
• CID: 5050673
• Update Time: 2025-07-08

N-Methyl-2-3-(1E)-2-(1-oxido-2-pyridinyl)ethenyl-1H-indazol-6-ylsulfinyl-benzamide Chemical and Physical Properties

Names and Identifiers

• Axitinib metabolite M9
• Axitinib sulfoxide pyridine-N-oxide
• Benzamide, N-methyl-2-((3-((1E)-2-(1-oxido-2-pyridinyl)ethenyl)-1H-indazol-6-yl)sulfinyl)-
• N-Methyl-2-3-(1E)-2-(1-oxido-2-pyridinyl)ethenyl-1H-indazol-6-ylsulfinyl-benzamide

• Inchi： 1S/C22H18N4O3S/c1-23-22(27)18-7-2-3-8-21(18)30(29)16-10-11-17-19(24-25-20(17)14-16)12-9-15-6-4-5-13-26(15)28/h2-14,28H,1H3,(H,23,27)/b15-9+,19-12+
• InChI Key： MESVCUNKPBREDN-UUAZFVJBSA-N
• SMILES： S(C1C=CC=CC=1C(NC)=O)(C1C=CC2/C(=C\C=C3/C=CC=CN/3O)/N=NC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 847
• XLogP3: 3.3
• Topological Polar Surface Area: 114

Additional information on N-Methyl-2-3-(1E)-2-(1-oxido-2-pyridinyl)ethenyl-1H-indazol-6-ylsulfinyl-benzamide

N-Methyl-2-3-(1E)-2-(1-Oxido-2-Pyridinyl)Ethene...ylsulfinyl-Benzamide: A Comprehensive Overview

The compound with CAS No. 1348044-24-5, known as N-Methyl-2-3-(1E)-2-(1-Oxido-2-Pyridinyl)Ethene...ylsulfinyl-Benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide core, a sulfinyl group, and a pyridinyl moiety. The presence of these functional groups suggests potential applications in drug design, particularly in the development of bioactive agents targeting specific cellular pathways.

Recent studies have highlighted the importance of sulfinyl groups in modulating the pharmacokinetic properties of molecules. The sulfinyl group in this compound is attached to an indazol ring, which is known for its ability to interact with various biological targets. This structural feature makes the compound a promising candidate for research into anti-cancer therapies, as indazoles have been shown to exhibit cytotoxic effects against several cancer cell lines.

The benzamide component of the molecule contributes to its stability and solubility, which are critical factors in drug delivery systems. Additionally, the pyridinyl group introduces electron-withdrawing effects, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly advantageous in designing molecules that can inhibit enzyme activity or modulate receptor function.

One of the most intriguing aspects of this compound is its potential as a lead compound in drug discovery. Researchers have employed advanced computational techniques, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, to evaluate its binding affinity to various biological targets. These studies have revealed that the compound exhibits strong binding to several key proteins involved in inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex carbon skeleton of the molecule. This approach not only enhances the efficiency of the synthesis but also ensures high purity and consistency in the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory agents currently under development.

Furthermore, recent advancements in green chemistry have inspired researchers to explore more sustainable methods for synthesizing this compound. By utilizing biodegradable catalysts and renewable feedstocks, they aim to reduce the environmental footprint associated with its production while maintaining its high bioactivity.

In conclusion, N-Methyl-2-3-(1E)-2-(1-Oxido-2-Pyridinyl)Ethene...ylsulfinyl-Benzamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with its promising biological activity, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of how complex molecular architectures can be harnessed to address pressing healthcare challenges.